7-methoxy-3-(2-methylphenyl)-2-(trifluoromethyl)-4H-chromen-4-one

• IUPAC Name: 7-methoxy-3-(2-methylphenyl)-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C18H13F3O3/c1-10-5-3-4-6-12(10)15-16(22)13-8-7-11(23-2)9-14(13)24-17(15)18(19,20)21/h3-9H,1-2H3
• InChI Key: PSJOYEWKHMBINH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=C(OC3=C(C2=O)C=CC(=C3)OC)C(F)(F)F
• Molecular Formula: C18H13F3O3
• Molecular Weight: 334.3 g/mol

Description

7-methoxy-3-(2-methylphenyl)-2-(trifluoromethyl)-4H-chromen-4-one is a chemical compound that belongs to the class of flavonoids. It is also known as Hesperetin, which is a natural flavonoid found in citrus fruits. This compound has been extensively studied for its potential applications in various fields, including medicine, agriculture, and food industry.

Scientific Research Applications

Synthesis and Chemical Importance

The synthetic routes for creating coumarin derivatives, including 7-methoxy chromen-4-ones, have been extensively reviewed, underscoring their importance in pharmacology due to their core structure mimicking that of secondary metabolites. These compounds are synthesized through various protocols, including Suzuki coupling reactions, lactonization, and Michael acceptor reactions, showcasing their versatility and significance in synthetic chemistry (Mazimba, 2016).

Pharmacological Applications

The compound has shown promise in cancer research, particularly in identifying compounds with high tumor specificity and reduced toxicity to normal cells. A study identified derivatives with high tumor specificity and minimal keratinocyte toxicity, suggesting potential for developing safer anticancer drugs (Sugita et al., 2017). Additionally, osthole, a structurally related compound, has demonstrated a range of pharmacological activities, including neuroprotective, immunomodulatory, and anticancer effects, highlighting the broad therapeutic potential of this chemical class (Zhang et al., 2015).

Antioxidant and Anti-inflammatory Properties

Coumarin derivatives have been associated with antioxidant properties, potentially offering protective effects against cell impairment and diseases. These biological activities are linked to the structural features of chromones, such as the presence of a double bond and hydroxyl groups, emphasizing the importance of these compounds in developing antioxidant therapies (Yadav et al., 2014).

Potential in Corrosion Inhibition

The application of quinoline and its derivatives, which share structural similarities with the target compound, in corrosion inhibition highlights another aspect of their utility. These compounds form stable chelating complexes with metal surfaces, showcasing their potential in protecting against metallic corrosion (Verma et al., 2020).